Cas no 1598-63-6 (5-Fluoro-2-methylpyrimidine-4,6-diol)
5-Fluoro-2-methylpyrimidine-4,6-diol is a fluorinated pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring a fluorine substituent and hydroxyl groups at positions 4 and 6, lends itself to modifications in drug discovery, particularly in the development of enzyme inhibitors or nucleoside analogs. The methyl group at the 2-position enhances stability and influences reactivity, making it a versatile intermediate for synthetic chemistry. This compound’s unique substitution pattern may offer advantages in bioavailability and binding affinity in target interactions. It is suitable for use in controlled reactions requiring precise fluorinated building blocks, contributing to the synthesis of biologically active molecules.
1598-63-6 structure
Product Name:5-Fluoro-2-methylpyrimidine-4,6-diol
CAS No:1598-63-6
MF:C5H5FN2O2
MW:144.103804349899
MDL:MFCD16660402
CID:229860
PubChem ID:233895
Update Time:2025-05-27
5-Fluoro-2-methylpyrimidine-4,6-diol Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-6-hydroxy-2-methyl-4(1H)-pyrimidinone
- 4(3H)-Pyrimidinone,5-fluoro-6-hydroxy-2-methyl-
- 5-Fluoro-2-methylpyrimidine-4,6-diol
- 5-Fluoro-4,6-dihydroxy-2-methylpyrimidine
- 5-fluoro-4-hydroxy-2-methyl-1H-pyrimidin-6-one
- C5H5FN2O2
- 2-Methyl-4,6-dihydroxy-5-fluoropyrimidine
- 4,6-dihydroxy-5-fluoro-2-methylpyrimidine
- NSC 33038
- NSC33038
- 4(1H)-Pyrimidinone, 5-fluoro-6-hydroxy-2-methyl- (9CI)
- REAPDCOFEGTTLS-UHFFFAOYSA-N
- BCP23153
- STL557986
- BBL104172
- FCH2245684
- Q-103426
- 5-fluoro-6-hydroxy-2-methyl-1,4-dihydropyrimidin-4-one
- 5-fluoro-6-hydroxy-2-methylpyrimidin-4(1H)-one
- MFCD11520459
- 2-Methyl-4,6 dihydroxy-5-fluoropyrimidine
- 4(3H)-Pyrimidinone, 5-fluoro-6-hydroxy-2-methyl-
- AMY094
- AKOS023621795
- CS-0045792
- C73026
- DTXSID60283711
- SCHEMBL1190533
- NSC-33038
- FT-0683030
- MFCD16660402
- DS-13003
- SY108642
- 1598-63-6
- SB57347
- 3-AMINO-3-(2-FLUORO-PHENYL)-PROPIONICACID
- AKOS006325795
- AKOS016001116
- SCHEMBL10826305
- 5-Fluoro-6-hydroxy-2-methylpyrimidin-4(3H)-one
- 5-FLUORO-6-HYDROXY-2-METHYL-1H-PYRIMIDIN-4-ONE
- DB-024884
-
- MDL： MFCD16660402
- Inchi： 1S/C5H5FN2O2/c1-2-7-4(9)3(6)5(10)8-2/h1H3,(H2,7,8,9,10)
- InChI Key： REAPDCOFEGTTLS-UHFFFAOYSA-N
- SMILES： FC1=C(N=C(C)NC1=O)O
Computed Properties
- Exact Mass: 144.03400
- Monoisotopic Mass: 144.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 61.7
Experimental Properties
- Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: >310 ºC
- Boiling Point: 267.7℃ at 760 mmHg
- Flash Point: 115.7°C
- Refractive Index: 1.59
- Solubility: Slightly soluble (32 g/l) (25 º C),
- PSA: 66.24000
- LogP: 0.33530
5-Fluoro-2-methylpyrimidine-4,6-diol Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Fluoro-2-methylpyrimidine-4,6-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 059836-250mg |
5-Fluoro-2-methylpyrimidine-4,6-diol |
1598-63-6 | >96% | 250mg |
2826.0CNY | 2021-06-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 059836-1g |
5-Fluoro-2-methylpyrimidine-4,6-diol |
1598-63-6 | >96% | 1g |
7688.0CNY | 2021-06-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TD340-50mg |
5-Fluoro-2-methylpyrimidine-4,6-diol |
1598-63-6 | 96% | 50mg |
74.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TD340-200mg |
5-Fluoro-2-methylpyrimidine-4,6-diol |
1598-63-6 | 96% | 200mg |
173.0CNY | 2021-07-10 | |
| Apollo Scientific | PC408555-1g |
5-Fluoro-2-methylpyrimidine-4,6-diol |
1598-63-6 | 96% | 1g |
£17.00 | 2025-02-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H51740-1g |
5-Fluoro-6-hydroxy-2-methyl-4(1H)-pyrimidinone |
1598-63-6 | 96% | 1g |
¥108.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H51740-250mg |
5-Fluoro-6-hydroxy-2-methyl-4(1H)-pyrimidinone |
1598-63-6 | 96% | 250mg |
¥58.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H51740-100mg |
5-Fluoro-6-hydroxy-2-methyl-4(1H)-pyrimidinone |
1598-63-6 | 96% | 100mg |
¥48.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H51740-5g |
5-Fluoro-6-hydroxy-2-methyl-4(1H)-pyrimidinone |
1598-63-6 | 96% | 5g |
¥514.0 | 2023-09-07 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY108642-5g |
5-Fluoro-6-hydroxy-2-methylpyrimidin-4(3H)-one |
1598-63-6 | ≥95% | 5g |
¥5612.0 | 2023-09-15 |
5-Fluoro-2-methylpyrimidine-4,6-diol Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
1598-63-6 (5-Fluoro-2-methylpyrimidine-4,6-diol) Related Products
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